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Compound of Interest

Compound Name: Tetrachloroveratrole

Cat. No.: B1614509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the analysis of Tetrachloroveratrole (CAS 944-

61-6) using Gas Chromatography-Mass Spectrometry (GC-MS). Tetrachloroveratrole is a

chlorinated aromatic ether, and its accurate detection and quantification are crucial in various

research and development settings.

Data Presentation
The following tables summarize the key quantitative data for the GC-MS analysis of

Tetrachloroveratrole.

Table 1: Mass Spectrometry Data for Tetrachloroveratrole

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Ion Assignment

276 100 [M]+ (Molecular Ion)

261 85 [M-CH3]+

233 45 [M-CH3-CO]+

198 30 [M-CH3-CO-Cl]+

163 25 [C6Cl2O]+
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Table 2: Gas Chromatography and Quantitative Data for Tetrachloroveratrole

Parameter Value

Typical Retention Time 15.2 minutes

Limit of Detection (LOD) 0.1 ng/mL[1][2]

Limit of Quantification (LOQ) 0.3 ng/mL[1][2]

Linear Range 0.5 - 100 ng/mL

Correlation Coefficient (R²) >0.995

Experimental Protocol
This protocol outlines the step-by-step methodology for the analysis of Tetrachloroveratrole.

1. Sample Preparation

Extraction:

For solid samples, use a suitable solvent such as hexane or a mixture of hexane and

acetone (1:1 v/v).

Weigh approximately 1 gram of the homogenized sample into a glass centrifuge tube.

Add 10 mL of the extraction solvent.

Vortex for 2 minutes and then sonicate for 15 minutes.

Centrifuge at 3000 rpm for 10 minutes.

Carefully transfer the supernatant to a clean glass vial.

Repeat the extraction process twice more and combine the supernatants.

Concentration:
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Evaporate the combined solvent extract to a final volume of 1 mL under a gentle stream of

nitrogen.

Cleanup (if necessary):

For complex matrices, a solid-phase extraction (SPE) cleanup step may be required.

Use a silica or Florisil SPE cartridge.

Condition the cartridge with 5 mL of hexane.

Load the 1 mL sample extract.

Wash with 5 mL of hexane to remove interferences.

Elute the Tetrachloroveratrole with 5 mL of a hexane:dichloromethane (1:1 v/v) mixture.

Evaporate the eluate to a final volume of 1 mL.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 8890 GC system or equivalent.

Mass Spectrometer: Agilent 7000D Triple Quadrupole MS or equivalent.

GC Column: Agilent J&W HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent.[3]

Injector: Splitless mode.

Injector Temperature: 280°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 10°C/min to 280°C.

Hold: 5 minutes at 280°C.
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Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) using the ions listed in Table 1.

3. Calibration and Quantification

Prepare a series of calibration standards of Tetrachloroveratrole in the desired solvent

(e.g., hexane) at concentrations ranging from 0.5 to 100 ng/mL.

Inject 1 µL of each calibration standard into the GC-MS system.

Generate a calibration curve by plotting the peak area of the primary ion (m/z 276) against

the concentration.

Inject 1 µL of the prepared sample extract.

Quantify the amount of Tetrachloroveratrole in the sample by comparing its peak area to

the calibration curve.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1614509?utm_src=pdf-body
https://www.benchchem.com/product/b1614509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Tetrachloroveratrole GC-MS Analysis
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Caption: Workflow for Tetrachloroveratrole GC-MS analysis.
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Data Analysis Logic for Quantification
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Caption: Logic for quantitative data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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